3-fluoro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)benzamide

• IUPAC Name: 3-fluoro-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]benzamide
• InChI: InChI=1S/C18H20FNO3/c1-18(22,11-13-6-8-16(23-2)9-7-13)12-20-17(21)14-4-3-5-15(19)10-14/h3-10,22H,11-12H2,1-2H3,(H,20,21)
• InChI Key: YYNVMLPDIZCYOL-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)(CNC(=O)C2=CC(=CC=C2)F)O
• Molecular Formula: C18H20FNO3
• Molecular Weight: 317.4 g/mol

Description

3-fluoro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has been found to exhibit interesting biochemical and physiological effects.

Scientific Research Applications

Neuroimaging and Neuroreceptor Mapping

4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, a derivative closely related to 3-fluoro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)benzamide, serves as a molecular imaging probe. It has been employed with positron emission tomography (PET) to quantify serotonin 1A (5-HT(1A)) receptor densities in the brains of Alzheimer's disease patients. This application demonstrates the compound's utility in neuroimaging, contributing to the understanding of neurodegenerative diseases by assessing changes in receptor densities correlated with disease progression (Kepe et al., 2006).

Development of Fluorine-18-Labeled Antagonists

Research has focused on synthesizing fluorinated derivatives of WAY 100635, using various acids to replace the cyclohexanecarboxylic acid in the reaction scheme, leading to the development of fluorine-18-labeled 5-HT1A antagonists. These compounds, including fluorinated derivatives closely resembling 3-fluoro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)benzamide, have been evaluated for their biological properties in rats compared to [11C]carbonyl WAY 100635, showcasing the potential of fluorine-18-labeled compounds in studying serotonin levels and receptor distribution (Lang et al., 1999).

Cancer Research

The application extends to cancer research, where fluorine-18-labeled benzamide analogues, sharing structural features with 3-fluoro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)benzamide, have been synthesized for imaging the sigma2 receptor status of solid tumors using positron emission tomography (PET). These compounds have demonstrated high tumor uptake and acceptable tumor/normal tissue ratios, indicating their potential as imaging agents for evaluating tumor receptor status and assisting in the diagnosis and treatment planning of cancer (Tu et al., 2007).

Chemical Synthesis and Medicinal Chemistry

The research also highlights the synthesis and structural elucidation of novel fluorinated heterocycles via rhodium(III)-catalyzed C-H activation and coupling with 2,2-difluorovinyl tosylate. This methodology, leveraging compounds akin to 3-fluoro-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)benzamide, enables the production of various fluorinated heterocycles significant in pharmaceutical and agrochemical industries. The synthetic flexibility and potential for generating diverse fluorinated structures underscore the importance of such compounds in medicinal chemistry (Wu et al., 2017).